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The table below consolidates key data on fusidic acid and its deuterated form from the search results.

Property Fusidic Acid (Standard)
Fusidic Acid-d6 (Deuterated
Standard)

CAS Number 6990-06-3 [1] Information missing from search
results

Molecular
Formula

C31H48O6 [1] C31H42D6O6 [2] [3]

Molecular
Weight

516.71 g/mol [1] 522.75 g/mol [2] [3]

Purity ≥98% [1] For research use only [2] [3]

Mechanism of
Action

Protein synthesis inhibitor; prevents

translocation by inhibiting elongation factor G
(EF-G) release from the ribosome [4] [1].

Same as Fusidic Acid [2].

Primary
Analytical
Application

Active pharmaceutical ingredient;
quantification in formulations (e.g., SLNs) [5]

[6].

Internal standard for quantitative
analysis using LC-MS, GC-MS,

or NMR [2] [3].

| Reported HPLC Method (for FA) | Stationary Phase: C18 column Mobile Phase: Acetic

acid:acetonitrile:methanol (30:60:10, v/v) Flow Rate: 1.5 mL/min Detection: PDA at 235 nm Injection

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s11214569?utm_src=pdf-body
https://www.smolecule.com/products/s11214569?utm_src=pdf-interest
https://www.invivochem.com/anhydrous-fusidic-acid.html
https://www.invivochem.com/anhydrous-fusidic-acid.html
https://www.medchemexpress.com/fusidic-acid-d6.html?srsltid=AfmBOoqaa6jgSNY2Nrjncppa1w4XB7iQ8Us1RLoXr9q5ccaoJIUqFb7D
https://www.scbt.com/p/fusidic-acid-d6?srsltid=AfmBOorHutLoaQpntblEli7vNLjqz4EIL2kE-jfc89RD-g-b6SApInZk
https://www.invivochem.com/anhydrous-fusidic-acid.html
https://www.medchemexpress.com/fusidic-acid-d6.html?srsltid=AfmBOoqaa6jgSNY2Nrjncppa1w4XB7iQ8Us1RLoXr9q5ccaoJIUqFb7D
https://www.scbt.com/p/fusidic-acid-d6?srsltid=AfmBOorHutLoaQpntblEli7vNLjqz4EIL2kE-jfc89RD-g-b6SApInZk
https://www.invivochem.com/anhydrous-fusidic-acid.html
https://www.medchemexpress.com/fusidic-acid-d6.html?srsltid=AfmBOoqaa6jgSNY2Nrjncppa1w4XB7iQ8Us1RLoXr9q5ccaoJIUqFb7D
https://www.scbt.com/p/fusidic-acid-d6?srsltid=AfmBOorHutLoaQpntblEli7vNLjqz4EIL2kE-jfc89RD-g-b6SApInZk
https://pubmed.ncbi.nlm.nih.gov/33522241/
https://www.invivochem.com/anhydrous-fusidic-acid.html
https://www.medchemexpress.com/fusidic-acid-d6.html?srsltid=AfmBOoqaa6jgSNY2Nrjncppa1w4XB7iQ8Us1RLoXr9q5ccaoJIUqFb7D
https://papers.ssrn.com/sol3/papers.cfm?abstract_id=4863298
https://www.semanticscholar.org/paper/A-Critical-Review-of-the-Properties-of-Fusidic-Acid-Curbete-Salgado/c9e1d7b55586ee74044ceb9f240f7df730ac4a48
https://www.medchemexpress.com/fusidic-acid-d6.html?srsltid=AfmBOoqaa6jgSNY2Nrjncppa1w4XB7iQ8Us1RLoXr9q5ccaoJIUqFb7D
https://www.scbt.com/p/fusidic-acid-d6?srsltid=AfmBOorHutLoaQpntblEli7vNLjqz4EIL2kE-jfc89RD-g-b6SApInZk
https://www.smolecule.com/products/s11214569?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Volume: 20 µL Linearity: 0.24-0.36 mg/mL (R²=0.99) LOD/LOQ: 4.0 µg/mL / 12.4 µg/mL [5] | Not

specifically available, but used as an internal standard in such methods. | | Solubility (DMSO) | ~100 mg/mL

(~193.53 mM) [1] | Information missing from search results | | Protein Binding | 97-99% [1] | Information

missing from search results | | Biological Half-Life | ~5-6 hours (in adults) [1] | Information missing from

search results |

Experimental Protocols for Analysis

While a specific protocol for Fusidic Acid-d6 is not detailed, the established methods for standard fusidic

acid provide a foundation for using the deuterated form as an internal standard.

HPLC Analysis of Fusidic Acid: The developed method for fusidic acid in solid lipid nanoparticles

(SLNs) uses a C18 column with an isocratic elution of a mobile phase consisting of acetic acid,

acetonitrile, and methanol (30:60:10). The flow rate is 1.5 mL/min, and detection is performed with

a photodiode array (PDA) detector at 235 nm. The sample preparation did not require thermal

treatment. This method was validated per ICH guidelines and showed good linearity, precision, and

sensitivity [5].

Role of Fusidic Acid-d6 in Analysis: Fusidic Acid-d6 is a chemically identical version of fusidic acid

with a higher molecular weight due to deuterium atoms. It is used as an internal standard in methods

like LC-MS. When added to a sample at a known concentration before processing, it accounts for

variations in sample preparation and instrument response, allowing for highly accurate quantification

of the standard fusidic acid [2] [3].

A Practical Workflow for Using Fusidic Acid-d6

The following diagram illustrates a typical experimental workflow for using Fusidic Acid-d6 in a

quantitative analytical method:
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1. Sample Preparation

Spike known amount of
Fusidic Acid-d6 internal standard

into sample

Extract and Process Sample

Instrumental Analysis (e.g., LC-MS)

Data Collection:
Measure FA peak area /
FA-d6 peak area ratio

Quantification:
Compare ratio to
calibration curve

Click to download full resolution via product page

Guidance for Method Validation

Although direct comparative data is limited, here are the key aspects you should focus on when validating a

method using Fusidic Acid-d6:

Accuracy and Precision: Using Fusidic Acid-d6 as an internal standard significantly improves the

accuracy and precision of the method by correcting for analyte loss during preparation and signal
fluctuation in the instrument [2] [3].
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Specificity: The MS detector can easily distinguish between Fusidic Acid and Fusidic Acid-d6 based

on their mass difference, ensuring the method is highly specific and avoids interference from complex
sample matrices.

Key Validation Parameters: A full method validation should demonstrate acceptable performance for
parameters including linearity, range, accuracy, precision (repeatability), and robustness, as

shown in the HPLC method for standard fusidic acid [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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